(4-((2,4-Dichlorophenyl)(2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone

• IUPAC Name: [4-[(2,4-dichlorophenyl)-[2-(furan-2-yl)-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C24H19Cl2N5O4S/c25-14-5-6-15(16(26)13-14)19(29-7-9-30(10-8-29)22(32)18-4-2-12-35-18)20-23(33)31-24(36-20)27-21(28-31)17-3-1-11-34-17/h1-6,11-13,19,33H,7-10H2
• InChI Key: JNTXCAHSYPQGCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=C(C=C(C=C2)Cl)Cl)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O)C(=O)C6=CC=CO6
• Molecular Formula: C24H19Cl2N5O4S
• Molecular Weight: 544.4 g/mol
• CAS No.: 887222-99-3

Description

(4-((2,4-Dichlorophenyl)(2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone is a useful research compound. Its molecular formula is C24H19Cl2N5O4S and its molecular weight is 544.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Some novel derivatives, including 1,2,4-triazole compounds, have been synthesized and evaluated for their antimicrobial activities. These compounds, derived from reactions involving various ester ethoxycarbonylhydrazones and primary amines, have shown to possess good or moderate activities against test microorganisms. The synthesis process often involves multiple steps, including the conversion of certain base compounds to their corresponding Schiff base by using specific aldehydes, and the subsequent formation of Mannich base derivatives. These synthesized compounds highlight the potential of such chemical structures in contributing to antimicrobial research (Bektaş et al., 2007).

Anticancer and Antituberculosis Activities

Research into the synthesis of various derivatives of 1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone has revealed significant anticancer and antituberculosis activities. Through a method known as reductive amination, a series of derivatives were synthesized and tested in vitro against human breast cancer cell lines and standard strains of M. tuberculosis. Some of these compounds exhibited promising results, indicating their potential use in the treatment of cancer and tuberculosis. This study exemplifies the diverse applications of such chemical compounds in medicinal chemistry and drug development (Mallikarjuna et al., 2014).

Synthesis and Evaluation of Novel Derivatives

The development of novel compounds, such as 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine derivatives, has been explored for their potential pharmacological properties. Starting from 2-acetylfuran, a series of compounds were synthesized through Claisen Schmidt condensation and further reactions. These compounds were evaluated for their antidepressant and antianxiety activities, showing significant effects in behavioral tests. This research demonstrates the ongoing efforts to create new therapeutic agents with potential benefits for mental health treatments (Kumar et al., 2017).